1-(2-Methylpropyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• IUPAC Name: 1-(2-methylpropyl)-2-oxopyridine-4-carboxylic acid
• InChI: InChI=1S/C10H13NO3/c1-7(2)6-11-4-3-8(10(13)14)5-9(11)12/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key: APFUPMUUCNGATQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CC(=CC1=O)C(=O)O
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• CAS No.: 952511-66-9

Description

1-(2-Methylpropyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Mechanism of Action

Mode of Action

It is possible that it interacts with cellular components or enzymes to exert its effects, but further studies are needed to confirm this .

Biochemical Pathways

It is possible that it could influence a variety of pathways depending on its targets and mode of action .

Result of Action

It is possible that it could have a variety of effects depending on its targets and mode of action .

Synthesis routes and methods I

Procedure details

To a mixed solution was added a 1M aqueous NaOH solution (4.1 ml) of methyl 1-isobutyl-2-oxo-1,2-dihydropyridine-4-carboxylate (430 mg) in CH3OH-THF (4 ml-3 ml). The solution was stirred at room temperature for 10 hours, and then concentrated under reduced pressure, and water (10 ml) was added, and subsequently 1M HCl was added thereto until pH becomes 3. The resulting solid was collected by filtration, washed with water, and dried under reduced pressure to obtain 1-isobutyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid (325 mg) as white powders.

Synthesis routes and methods II

Procedure details

A 2M aqueous solution of sodium hydroxide (5.38 ml, 10.75 mmol) was added to a solution of methyl 1-(2-methylpropyl)-2-oxo-1,2-dihydro-4-pyridinecarboxylate (D27; 0.45 g, 2.151 mmol) in methanol (10 ml). The mixture was stirred at room temperature for 2 hrs and then the solvent was removed under vacuum. The residue was taken up with water, neutralised with 2M HCl and extracted with ethyl acetate. The organic layer was washed with water, dried over magnesium sulphate and concentrated under vacuum to give the title compound as a white solid (400 mg).